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Compound of Interest

2-(4-Bromo-2,6-
Compound Name:
dimethylphenoxy)acetonitrile

cat. No.: B1290198

Essential Safety and Handling Guide for 2-(4-
Bromo-2,6-dimethylphenoxy)acetonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols and operational procedures for handling 2-(4-
Bromo-2,6-dimethylphenoxy)acetonitrile (CAS Number: 508189-19-3). Adherence to these
guidelines is essential to ensure personal safety and proper management of this chemical in a
laboratory setting. The information is compiled from available safety data sheets for the
compound and analogous chemical structures.

Hazard and Safety Data Overview

Based on available safety data, 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile is classified as
a hazardous substance.[1][2] The primary risks are associated with its toxicity upon ingestion,
skin contact, or inhalation.[1][3] The following tables summarize the key hazard information and
the necessary personal protective equipment (PPE).

Table 1: Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 Toxic if swallowed[1][3]

Acute Toxicity, Dermal Category 3 Toxic in contact with skin[1][3]
Acute Toxicity, Inhalation Category 3 Toxic if inhaled[1][3]

Skin Corrosion/Irritation

Category 1B

Causes severe skin burns and

eye damage[1]

Serious Eye Damage/Irritation

Category 1

Causes serious eye damage[1]

Table 2: Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and vapors that can cause

severe eye damage.[1][2]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene), a lab
coat, and full-body protective

clothing.

To prevent skin contact, which
can be toxic and cause severe
burns.[1][3]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge

for organic vapors.

To prevent inhalation of toxic
dust or vapors, especially
when not working in a fume
hood.

Footwear

Closed-toe, chemical-resistant

shoes.

To protect feet from potential

spills.

Operational Plan: Step-by-Step Handling

Procedures

1. Engineering Controls and Preparation:
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Always handle 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile in a certified chemical fume
hood to minimize inhalation exposure.[3]

Ensure that an eyewash station and a safety shower are readily accessible and in good
working order.

Before starting any work, verify that all necessary PPE is available and in good condition.
. Personal Hygiene:

Wash hands thoroughly with soap and water after handling the chemical and before leaving
the laboratory.[1][3]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.[1][3]
Remove any contaminated clothing immediately and wash it before reuse.[1][3]
. Handling:
Avoid direct contact with the substance.[1]
Do not breathe in dust or vapors.[1]
Keep the container tightly closed when not in use.[1][3]

Store in a cool, dry, and well-ventilated area, away from incompatible materials such as
strong oxidizing agents, strong acids, and strong bases.[1]

The substance should be stored in a locked-up area accessible only to authorized personnel.

[11[3]
. In Case of a Spill:
Evacuate the area and ensure adequate ventilation.

Wear the appropriate PPE, including respiratory protection.
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» Absorb the spill with an inert material (e.g., sand, vermiculite) and collect it in a suitable,
labeled container for disposal.[1]

e Do not let the chemical enter drains.[3]

Disposal Plan

Proper disposal of 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile and its containers is critical
to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

o Collect all waste containing this chemical in a designated, clearly labeled, and sealed
container.

¢ Do not mix this waste with other waste streams.
2. Disposal Procedure:

o Dispose of the chemical waste and any contaminated materials through an approved
hazardous waste disposal plant.[1][3]

+ Handle uncleaned containers as you would the product itself.[3]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Diagram

The following diagram illustrates the key stages of handling 2-(4-Bromo-2,6-
dimethylphenoxy)acetonitrile in a laboratory setting.
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Caption: Workflow for handling 2-(4-Bromo-2,6-dimethylphenoxy)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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